Cas no 120791-35-7 (5,6-Diaminobenzothiazolinone)
5,6-Diaminobenzothiazolinone structure
Product Name:5,6-Diaminobenzothiazolinone
CAS No:120791-35-7
MF:C7H7N3OS
MW:181.214979410172
CID:104898
PubChem ID:4192968
Update Time:2025-04-18
5,6-Diaminobenzothiazolinone Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Diaminobenzothiazolinone
- 2(3H)-Benzothiazolone,5,6-diamino-
- 2(3H)-Benzothiazolone,5,6-diamino-(9CI)
- 5,6-Diamino-2(3H)-benzothiazolone,
- AKOS006292918
- 5,6-Diamino-1,3-benzothiazol-2(3H)-one
- FT-0666356
- DTXSID30400630
- 120791-35-7
- SCHEMBL9832347
- 5,6-diamino-3H-1,3-benzothiazol-2-one
- J-004398
-
- Inchi: 1S/C7H7N3OS/c8-3-1-5-6(2-4(3)9)12-7(11)10-5/h1-2H,8-9H2,(H,10,11)
- InChI Key: MVNQBUYZEFYXCF-UHFFFAOYSA-N
- SMILES: S1C(NC2C=C(C(=CC1=2)N)N)=O
Computed Properties
- Exact Mass: 181.031
- Monoisotopic Mass: 181.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 106A^2
Experimental Properties
- Density: 1.574±0.06 g/cm3(Predicted)
- Stability/Shelf Life: Store in Freezer at -20°C
5,6-Diaminobenzothiazolinone Security Information
- Storage Condition:Amber Vial, -20°C Freezer, Under Inert Atmosphere
5,6-Diaminobenzothiazolinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D416230-5mg |
5,6-Diaminobenzothiazolinone |
120791-35-7 | 5mg |
$150.00 | 2023-05-18 | ||
| TRC | D416230-10mg |
5,6-Diaminobenzothiazolinone |
120791-35-7 | 10mg |
$201.00 | 2023-05-18 | ||
| TRC | D416230-25mg |
5,6-Diaminobenzothiazolinone |
120791-35-7 | 25mg |
$523.00 | 2023-05-18 | ||
| TRC | D416230-50mg |
5,6-Diaminobenzothiazolinone |
120791-35-7 | 50mg |
$1034.00 | 2023-05-18 | ||
| TRC | D416230-100mg |
5,6-Diaminobenzothiazolinone |
120791-35-7 | 100mg |
$1487.00 | 2023-05-18 |
5,6-Diaminobenzothiazolinone Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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